Cas no 1105231-32-0 (N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 1105231-32-0
• MF: C₁₇H₁₃F₃N₄OS
• MW: 378.371532201767
• CID: 6275057
• PubChem ID: 30859936
• Update Time: 2025-11-01

N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino}-1,3-thiazol-4-yl)acetamide
• VU0642914-1
• N-(pyridin-3-yl)-2-(2-((3-(trifluoromethyl)phenyl)amino)thiazol-4-yl)acetamide
• N-(pyridin-3-yl)-2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamide
• N-pyridin-3-yl-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetamide
• AKOS024508082
• 1105231-32-0
• F5382-0204

• Inchi： 1S/C17H13F3N4OS/c18-17(19,20)11-3-1-4-12(7-11)23-16-24-14(10-26-16)8-15(25)22-13-5-2-6-21-9-13/h1-7,9-10H,8H2,(H,22,25)(H,23,24)
• InChI Key： BKPPEELNMOJCHF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=NC=CC=2)=O)N=C1NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 378.07621671g/mol
• Monoisotopic Mass: 378.07621671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino}-1,3-thiazol-4-yl)acetamide

Introduction to N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide and Its Significance in Modern Chemical Biology

N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide, with the CAS number 1105231-32-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both pyridine and thiazole moieties, alongside a trifluoromethylphenylamino group, endows this compound with unique chemical properties that make it a promising candidate for further investigation.

The structural composition of N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide is pivotal in understanding its biological activity. The pyridine ring, known for its ability to interact with various biological targets, contributes to the compound's binding affinity and specificity. Additionally, the thiazole ring, a heterocyclic structure commonly found in biologically active molecules, plays a crucial role in modulating the compound's pharmacokinetic properties. The incorporation of the 3-(trifluoromethyl)phenylamino group further enhances the molecule's potential by introducing additional electronic and steric effects that can influence its interaction with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are essential for numerous cellular processes. N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide has been identified as a potential PPI modulator due to its ability to disrupt or stabilize specific protein complexes. This capability is particularly relevant in the context of diseases such as cancer, where aberrant PPIs are often implicated. The compound's ability to interact with target proteins in a highly selective manner makes it an attractive candidate for further exploration.

The synthesis of N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3-trifluoromethylphenylamine and 1,3-thiazole derivatives. These intermediates are then coupled using various coupling reagents to form the final product. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, has significantly improved the efficiency and scalability of the synthesis process.

The pharmacological evaluation of N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes involved in cancer progression. Additionally, preliminary in vivo studies have shown promising results in animal models, suggesting potential therapeutic efficacy against various diseases. These findings underscore the importance of this compound as a lead molecule for further drug development.

The computational modeling of N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide has provided valuable insights into its binding mode and interaction with biological targets. Molecular docking studies have been conducted using various computational platforms to predict how this compound interacts with target proteins at an atomic level. These studies have helped identify key residues involved in binding and have provided a basis for rational drug design modifications aimed at improving potency and selectivity.

The development of novel therapeutic agents often involves iterative optimization processes to enhance pharmacological properties such as potency, selectivity, and bioavailability. N-(pyridin-3-yl)-2-(2-{3-(trifluoromethyl)phenylamino-1,3-thiazol-4-yl})acetamide serves as an excellent example of how structural modifications can lead to significant improvements in drug-like characteristics. By leveraging knowledge gained from computational modeling and experimental data, researchers can design derivatives of this compound that exhibit enhanced therapeutic potential.

The future prospects for N-(pyridin-3-yl)-2-(2-{>methyl)phenylem>m>m>m>m>m>m>m>m>m>m>m>n amine group is particularly exciting due to its potential applications in treating neurological disorders. The unique combination of structural features makes this compound a versatile tool for investigating novel therapeutic strategies.

In conclusion, N-(>>l)>>l)>>l)>>l)>>l)>>l)>>l)>>l)>>l)>>l)>>l)>>l)>>l)>acetamide (CAS no: >>1105231-u1105231-u1105231-u1105231-u1105231-u1105231-u1105231-u1105231-u1105231-u1105231-u11052no: 1105231-no: 11052no: 11052no: 11no: 11no: 11no: 11no: 11no: 11no: 11no: 11no: 11n32n32n32n32n32n32n32n32n32n32n32r0r0r0r0r0r0r0r0r0r0r0>>>)) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.